Cas no 287389-52-0 (Chlorobenzene-13C6)

• Product Name: Chlorobenzene-13C6
• CAS No: 287389-52-0
• MF: C₆H₅Cl
• MW: 118.51282954216
• CID: 248728
• PubChem ID: 16213397
• Update Time: 2025-10-19

Chlorobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-13C6, chloro-(9CI)
• Chlorobenzene-13C6
• chlorobenzene
• CHLOROBENZENE, [13C6]
• IP Carrier T 40-13C6
• MCB-13C6
• Phenyl Chloride-13C6
• Tetrosin SP-13C6
• Chlorobenzene-13C6, 99 atom % 13C
• DTXSID60583925
• J-017234
• 1-Chloro(~13~C_6_)benzene
• 287389-52-0
• chloro(1,2,3,4,5,6-13C6)cyclohexatriene
• chloro(1, 2, 3, 4, 5, 6-13C6)cyclohexatriene
• SCHEMBL1330516

• MDL： MFCD00190286
• Inchi： 1S/C6H5Cl/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： MVPPADPHJFYWMZ-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 118.02800
• Monoisotopic Mass: 118.0281069g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.164 g/mL at 25 °C
• Melting Point: -45 °C(lit.)
• Boiling Point: 132 °C(lit.)
• Flash Point: 75 °F
• Refractive Index: n20/D 1.524(lit.)
• PSA: 0.00000
• LogP: 2.34000
• Vapor Pressure: NO data available
• Solubility: Not determined

Chlorobenzene-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1134 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-20-51/53
• Safety Instruction： S24/25; S61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R10; R20; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Chlorobenzene-13C6

Chlorobenzene-13C6 (CAS No. 287389-52-0): A Comprehensive Overview

Chlorobenzene-13C6 (CAS No. 287389-52-0) is a stable isotope-labeled compound that has gained significant attention in recent years due to its unique properties and applications in various scientific and industrial fields. This compound is a chlorinated derivative of benzene where all six carbon atoms are labeled with the stable isotope 13C. The use of isotopically labeled compounds like Chlorobenzene-13C6 has revolutionized research in areas such as analytical chemistry, environmental science, and pharmaceutical development.

In analytical chemistry, Chlorobenzene-13C6 serves as an internal standard for quantitative analysis. Its isotopic labeling provides a distinct advantage over unlabeled compounds by reducing matrix effects and improving the accuracy and precision of measurements. Recent studies have demonstrated the effectiveness of Chlorobenzene-13C6 in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses, where it helps to calibrate instruments and ensure reliable quantification of trace contaminants in complex matrices.

In environmental science, the use of Chlorobenzene-13C6 has been pivotal in tracing the fate and transport of chlorinated compounds in the environment. By using this labeled compound, researchers can track the movement and transformation of chlorinated pollutants through various environmental compartments, such as soil, water, and air. This information is crucial for developing effective remediation strategies and understanding the ecological impact of these pollutants.

In the pharmaceutical industry, Chlorobenzene-13C6 plays a vital role in drug metabolism studies. Isotopically labeled compounds are often used to trace the metabolic pathways of drugs in vivo, providing valuable insights into their pharmacokinetics and pharmacodynamics. Recent research has shown that Chlorobenzene-13C6 can be used to study the biotransformation of chlorinated drugs, helping to optimize drug design and improve therapeutic outcomes.

The synthesis of Chlorobenzene-13C6 involves several steps, including the preparation of 13C-labeled benzene followed by chlorination. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Advanced techniques such as catalytic hydrogenation and electrophilic aromatic substitution have been employed to produce high-purity Chlorobenzene-13C6. These methods ensure that the final product meets the stringent quality standards required for scientific research.

The stability and chemical properties of Chlorobenzene-13C6 make it an ideal candidate for long-term storage and use in various applications. It is relatively non-reactive under normal conditions but can undergo substitution reactions under specific conditions. This versatility allows researchers to tailor its use for different experimental setups.

In conclusion, Chlorobenzene-13C6 (CAS No. 287389-52-0) is a valuable tool in modern scientific research. Its unique isotopic labeling provides enhanced accuracy and precision in analytical measurements, environmental monitoring, and pharmaceutical studies. As research continues to advance, the applications of this compound are likely to expand, further solidifying its importance in these fields.